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Compound of Interest

Compound Name: Psychosine-d7

Cat. No.: B12397235 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of methods for the quantification of psychosine, a

critical biomarker for the diagnosis and monitoring of Krabbe disease. The information

presented is based on published inter-laboratory comparison studies and experimental data,

primarily focusing on the analysis of psychosine in dried blood spots (DBS) using liquid

chromatography-tandem mass spectrometry (LC-MS/MS), the most widely accepted and

utilized method.

Data Presentation: Quantitative Comparison of
Psychosine Quantification
The following table summarizes key quantitative data from various studies on psychosine

quantification. This data is essential for understanding the different cutoff values used in

newborn screening programs and the concentration ranges observed in various populations.
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Parameter
Laboratory/Stu
dy

Value
Patient
Population

Specimen
Type

Psychosine

Cutoff for

Infantile Krabbe

Disease (IKD)

RUSP

Nomination

Recommendatio

n[1]

≥ 10 nM Newborns Dried Blood Spot

Kentucky &

Georgia NBS

Programs[1]

> 10 nM

(Emergency)
Newborns Dried Blood Spot

Illinois NBS

Program[1]
> 1.5 nM Newborns Dried Blood Spot

Psychosine

Cutoff for further

follow-up

Kentucky &

Georgia NBS

Programs[1]

> 2 nM Newborns Dried Blood Spot

Psychosine

Concentration

Ranges

Turgeon et al.

(2015)[2][3]
<8 nmol/L Controls (N=220) Dried Blood Spot

Turgeon et al.

(2015)[2][3]
8-112 nmol/L

Krabbe Disease

Patients (N=26)
Dried Blood Spot

Turgeon et al.

(2015)[2][3]
<15 nmol/L

GALC Mutation

Carriers (N=18)
Dried Blood Spot

Hubbard et al.

(2013)[4]
<3 ng/ml

Normal GALC

Activity

Newborns

Dried Blood Spot

Hubbard et al.

(2013)[4]
1.7-5.7 ng/ml

Asymptomatic,

Low GALC

Activity

Dried Blood Spot

Hubbard et al.

(2013)[4]
23-73 ng/ml

Confirmed

Infantile Krabbe

Disease

Dried Blood Spot
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Hubbard et al.

(2013)[4]
7-50 ng/ml

Known Krabbe

Patients
Dried Blood Spot

Illinois NBS

Experience[5]
10 and 35 nM

Infantile Krabbe

Disease (N=2)
Dried Blood Spot

Illinois NBS

Experience[5]
≥2 to 5 nM

Suspected Late-

Onset Krabbe

(N=6)

Dried Blood Spot

Illinois NBS

Experience[5]
< 2.0 nM

Pseudodeficienc

y Alleles (N=178)
Dried Blood Spot

Method

Performance

Pasquali et al.

(2013)[6]

Linearity: 2.5-50

ng/mL
N/A Serum (Mouse)

Pasquali et al.

(2013)[6]

Recovery: 94.20-

98.02%
N/A Serum (Mouse)

Experimental Protocols
The most common method for psychosine quantification is Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS). While specific parameters may vary between laboratories,

the general workflow is consistent.

Sample Preparation (Dried Blood Spot)
Punching: A standard-sized disc (e.g., 3 mm) is punched from the dried blood spot.

Extraction: The DBS punch is placed in a well of a microplate or a microcentrifuge tube. An

extraction solution, typically methanol containing a known concentration of an internal

standard, is added.[2][3]

Internal Standard: A stable isotope-labeled version of psychosine (e.g., d5-psychosine) or a

structural analog (e.g., N,N-dimethyl-D-erythro-sphingosine) is commonly used as the

internal standard to correct for variations in extraction efficiency and instrument response.[2]

[3]
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Incubation: The sample is agitated (e.g., shaken or rotated) for a set period (e.g., 30

minutes) to allow for the extraction of psychosine and the internal standard from the filter

paper into the solvent.

Separation: The extract is separated from the filter paper, often by centrifugation, and the

supernatant is transferred to a new plate or vial for analysis.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis

Chromatographic Separation: The extracted sample is injected into a liquid chromatography

system. To separate psychosine from its structural isomer, glucosylsphingosine, and other

potential interferences, Hydrophilic Interaction Liquid Chromatography (HILIC) is frequently

employed.[2][3] The separation is achieved using a gradient of mobile phases, for instance, a

mixture of acetonitrile and water with additives like formic acid and ammonium formate.

Mass Spectrometric Detection: The eluent from the LC system is introduced into a tandem

mass spectrometer. The mass spectrometer is operated in the positive ion mode and uses

Multiple Reaction Monitoring (MRM) to detect and quantify psychosine and the internal

standard.[2][3] This involves selecting the precursor ion (the protonated molecule) of

psychosine and the internal standard and then fragmenting them to produce specific product

ions. The monitoring of these specific precursor-to-product ion transitions provides high

selectivity and sensitivity for quantification.

Mandatory Visualization
Psychosine Signaling Pathway and its Role in Krabbe
Disease
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Psychosine Accumulation and Toxicity in Krabbe Disease

Healthy State Krabbe Disease

Biomarker Measurement

GALC Enzyme

Ceramide

Produces

Galactose

Produces

Galactosylceramide

Metabolized by

Deficient GALC Enzyme

Psychosine (Galactosylsphingosine)

Leads to accumulation of

Myelin Damage & Neurodegeneration

Causes

Dried Blood Spot Sample

Present in

Galactosylceramide

Not effectively metabolized

LC-MS/MS Analysis

Analyzed by

Psychosine Level

Quantifies
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General Workflow for Psychosine Quantification from DBS

Sample Preparation

LC-MS/MS Analysis

Data Processing

Dried Blood Spot Card

Punch 3mm Disc

Add Methanol with Internal Standard

Incubate and Agitate

Centrifuge and Collect Supernatant

Inject Extract into LC-MS/MS

Chromatographic Separation (HILIC)

Tandem Mass Spectrometry Detection (MRM)

Quantify Psychosine and Internal Standard Peaks

Calculate Psychosine Concentration

Report Results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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